Cas no 90870-00-1 (Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester)

Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester structure
90870-00-1 structure
Product name:Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester
CAS No:90870-00-1
MF:C10H12ClNO4S
MW:277.724580764771
CID:817431
PubChem ID:225492

Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-chloro-2-[(methylsulfonyl)amino]-, ethyl ester
    • ethyl 5-chloro-2-(methanesulfonamido)benzoate
    • NSC14995
    • 90870-00-1
    • DTXSID50279981
    • NSC 14995
    • NSC-14995
    • Inchi: InChI=1S/C10H12ClNO4S/c1-3-16-10(13)8-6-7(11)4-5-9(8)12-17(2,14)15/h4-6,12H,3H2,1-2H3
    • InChI Key: JTPHRBYAWFJCGS-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(C=CC(=C1)Cl)NS(=O)(=O)C

Computed Properties

  • Exact Mass: 277.0175567g/mol
  • Monoisotopic Mass: 277.0175567g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.8Ų
  • XLogP3: 2.3

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